Cas no 83784-17-2 (2-Anthracenesulfonicacid, 9,10-dihydro-3,4-dihydroxy-9,10-dioxo-, sodium salt (1:3))

• Product Name: 2-Anthracenesulfonicacid, 9,10-dihydro-3,4-dihydroxy-9,10-dioxo-, sodium salt (1:3)
• CAS No: 83784-17-2
• MF: C₁₄H₅Na₃O₇S
• MW: 386.219615697861
• CID: 730498
• PubChem ID: 11970740
• Update Time: 2025-04-19

2-Anthracenesulfonicacid, 9,10-dihydro-3,4-dihydroxy-9,10-dioxo-, sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenesulfonicacid, 9,10-dihydro-3,4-dihydroxy-9,10-dioxo-, sodium salt (1:3)
• trisodium 9,10-dihydro-3,4-dioxido-9,10-dioxoanthracene-2-sulphonate
• trisodium,3,4-dioxido-9,10-dioxoanthracene-2-sulfonate
• EINECS 280-848-8
• 3-Alizarinsulfonic acid trisodium salt
• 2-Anthracenesulfonic acid, 9,10-dihydro-3,4-dihydroxy-9,10-dioxo-, trisodium salt
• Trisodium 3,4-dioxido-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate
• Trisodium 9,10-dihydro-3,4-dioxido-9,10-dioxoanthracene-2-sulfonate
• DTXSID701003838
• 83784-17-2

• Inchi： 1S/C14H8O7S.3Na/c15-11-6-3-1-2-4-7(6)12(16)10-8(11)5-9(22(19,20)21)13(17)14(10)18;;;/h1-5,17-18H,(H,19,20,21);;;/q;3*+1/p-3
• InChI Key： WDMQCVYMOAZSLJ-UHFFFAOYSA-K
• SMILES： S(C1C(=C(C2C(C3C=CC=CC=3C(C=2C=1)=O)=O)[O-])[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 385.94490651g/mol
• Monoisotopic Mass: 385.94490651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 580
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146Ų